Journal Name:Journal of Consumer Protection and Food Safety
Journal ISSN:1661-5751
IF:2.4
Journal Website:
Year of Origin:0
Publisher:Birkhauser Verlag Basel
Number of Articles Per Year:37
Publishing Cycle:
OA or Not:Not
Journal of Consumer Protection and Food Safety ( IF 2.4 ) Pub Date: 2023-06-26 , DOI:
10.1007/s00217-023-04319-5
Detecting plant diseases is a challenging and time-consuming task that requires expertise and laboratory conditions. Deep learning methods have been proposed as a solution to this problem, and their effectiveness in plant disease detection has become a popular research topic in recent years. This study aimed to investigate the performance of the U-Net architecture, which has been successful in medical image segmentation, in the segmentation of agricultural images. Sixty images, including angular leaf spot and bean rust diseases commonly found in bean plants, were used in the study. The images were segmented with U-Net, and then, in the first stage, only the images containing diseases were classified. In the second stage, classification was performed using raw images. Deep learning methods VGG16, AlexNet, MobileNet-v2, and DenseNet201 were used for the classifications. The results showed that the classification accuracy was higher for the segmented images than for the raw images. The highest accuracy rate, 100%, was achieved with DenseNet201 in the classification carried out by removing the segmented diseased regions. Using the U-Net architecture, which has demonstrated good performance with relatively few medical images, promising results were achieved in segmenting plant diseases. A software was developed to obtain only the images of the diseased areas by overlapping the original images with the segmented images. The proposed end-to-end system achieved higher classification accuracy by focusing deep learning architectures only on the desired regions. Finally, 100% classification accuracy was achieved with the DenseNet201 architecture using only segmented diseased images.
Journal of Consumer Protection and Food Safety ( IF 2.4 ) Pub Date: 2023-07-04 , DOI:
10.1007/s00217-023-04314-w
Opuntia ficus-indica (OFI), widely recognized as prickly pear, is a native species from Mexico, being also widely distributed in many other geographical regions worldwide. OFI is a plant with numerous beneficial properties, provide that it is a source of dietary fibres, vitamins and many other bioactive compounds with anti-inflammatory, hypoglycemic and antimicrobial properties. Various parts of this plant including the fruit pulp and peel, cladode, and seeds are scientifically proven to have therapeutic potentials and are safe for human use. The bibliometric map of the works published since 2020 dealing with all aspects of OFI in the field of pharmacology, toxicology and pharmaceutics was generated, depicting the network of publications covering its ethnopharmacology, pharmacological properties, besides the extensive chemical characterization of the extracts, human and non-human uses, in vitro and in vivo studies, besides in silico tools. In this work, we review the scientific literature on the qualitative nutritional composition and bioactive compounds of prickly pear and its constituents, as well as its main biological activities and applications, also summarizing examples of extraction techniques commonly applied to different parts of the plant.
Journal of Consumer Protection and Food Safety ( IF 2.4 ) Pub Date: 2023-05-10 , DOI:
10.1007/s00217-023-04279-w
Although an in vivo blood glucose test can accurately reflect the glycemic index (GI) of a carbohydrate food like oats in human, its application to the food industry is largely limited by its inefficiency, high price, low reproducibility, and ethical concerns. In this study, commercial oats with known clinical GI values ranging between 34 and 55 were tested with different pretreatments. After soaking in water and heating in the microwave, in vitro digestion experiment was carried out with the results being mathematically fitted to deduce a series of digestion parameters. A mathematical equation was then established for estimating the GI value of other commercial oats. Results showed that different pretreatments had significant impacts on the predicted GI value of oats, among which the \({AUC}_{90}\), deriving from the microwaved oat model, showed the best potential in predicting the GI value of oat foods and had an equation of GI = 0.0080 × \({AUC}_{90}\)−10.7600 (\({AUC}_{90}\) represents the area under the mathematical fitting results of the oat starch digestogram at 90 min). The in vitro method presented provides a rapid and accurate prediction methodology for predicting the GI values of oat produces.
Journal of Consumer Protection and Food Safety ( IF 2.4 ) Pub Date: 2023-06-23 , DOI:
10.1007/s00217-023-04266-1
Lathyrus sativus is considered as an important economical source of high-quality proteins and adaptability to global climate change. To detect accessions useful for future breeding strategies, the genetic variability among and within seven Lathyrus sativus accessions was assessed by morphological characters and the in vitro digestibility study. An important genetic diversity was found using various morphological traits. The significant heterogeneity revealed by variance analysis (ANOVA) and correlation test could be elucidated by the different geographical origins of the studied accessions and the natural selection of grass pea. The Principal Component Analysis (PCA) and Hierarchical Cluster Analysis (HCA) exhibited the accumulation of several genotypes in the same cluster which confirm that these genotypes are not dispersed according to their origin. Whereas, the individuals of grass pea from Ethiopia were collected in distinct group indicating that these samples are close each other’s and are different from the other accessions. In the same aim, the in vitro digestion model showed that most of the proteins were digested after 60-min incubation except the β-lathyrin protein. The different digestion kinetics found could be used as a method to distinguish different crop accessions. In fact, the densitometry analysis of β-lathyrin protein band showed that grass pea from Ethiopia, Germany, Bangladesh, and Morocco were more digested than grass pea from Canada, Afghanistan, and Greece in gastric phase, and Grass pea from Afghanistan and Germany were more digested than the rest of the samples in duodenal phase.
Journal of Consumer Protection and Food Safety ( IF 2.4 ) Pub Date: 2023-07-18 , DOI:
10.1007/s00217-023-04325-7
The study aimed to evaluate the impact of long and short fermentation on the sensory and nutritional properties of French sourdough and yeast bread. The long fermentation was performed at low temperatures, and is close to “artisanal processes”, while the short fermentation was performed at higher temperatures, and is associated with “intensive processes” used in industries. Reducing sugars and amino compounds, precursors of the Maillard reaction, were analyzed in the doughs; while aromas, acrylamide, and melanoidins were quantified in the breads. The study was completed by a sensory analysis performed by a trained panel. The results showed that the content of reducing sugars was highly influenced by the fermentation conditions. On the other hand, proteolysis was limited in both types of bread, especially in yeast bread. In yeast bread, long fermentation favored the generation of aromas from yeast metabolism in the dough, but limited the formation of aromas from the Maillard reaction in the crust. In sourdough bread, long fermentation promoted the Maillard reaction and aromas from the metabolism of lactic acid bacteria, and had a positive effect on the sensory perception of the crust and crumb. In both types of bread, long fermentation contributed to the decrease of acrylamide content, even though the overall acrylamide content was low regardless of the type of fermentation.Graphical abstract
Journal of Consumer Protection and Food Safety ( IF 2.4 ) Pub Date: 2023-07-05 , DOI:
10.1007/s00217-023-04313-x
Brewer’s spent grain (BSG) is one of the most abundant residues in the beer industry and has a high nutritional content, such as proteins, fibers, vitamins, minerals, and carbohydrates. It has a high fiber and protein content, and thus it is commonly used in animal feed production or discarded in the environment. However, due to its nutritional value, low cost, and being made available in large quantities throughout the year, BSG can be reused for other purposes, whether in the preparation of new products or in the recovery of its constituents. Several studies are being carried out for the application of this human food, and it has been reported that some components of BSG have bioactive properties and can be used as health promoters. This review addresses the main data on how BSG is generated, its chemical composition, and the latest methods that apply to information on the recovery of compounds of interest.Graphical abstract
Journal of Consumer Protection and Food Safety ( IF 2.4 ) Pub Date: 2023-07-06 , DOI:
10.1007/s00217-023-04310-0
Mango (Mangifera indica) is a widely enjoyed tropical fruit that is rich in numerous nutrients, but it is also a common allergenic fruit that can induce anaphylactic shock in some mango-sensitized individuals. To protect allergic consumers, a TaqMan real-time PCR is developed herein by targeting the major mango allergen GAPDH gene to identify mango in foods. To prevent interference by other ingredients in the foods, an internal amplification control (IAC) is established and incorporated into the developed qPCR. Under the optimized assay conditions, the developed assay can detect mango genomic DNA down to 10 pg/μL and effectively differentiate mango from 21 other fruits and vegetables. In the incurred assay, the developed qPCR has a limit of detection (LOD) of 10 μg/g and 330 μg/g of mango powder in juice and cookie, respectively. The assay exhibits a board spectrum, successfully detecting six mango cultivars, and has good accuracy and precision as calculated intra- and inter-assay CV values < 10%. Forty commercial processed foods were simultaneously analyzed using the developed method and a qPCR method that is officially recognized by the Taiwan FDA. The sensitivity and specificity of this assay were estimated to be 85% and 100%, respectively, based on the ingredient labeling of these products. Hence, this developed qPCR is an effective method for screening mango in processed foods.
Journal of Consumer Protection and Food Safety ( IF 2.4 ) Pub Date: 2023-07-01 , DOI:
10.1007/s00217-023-04309-7
During drying herbs, the aim is to preserve their bioactive properties and characteristic aroma, which requires choosing a drying method and parameters that minimize degradation. In this study, the effects of convection and vacuum drying methods on peppermint (Mentha piperita L.), sweet basil (Ocimum basilicum L.), and lemon balm (Melissa officinalis L.) were compared. Fresh herb leaves were dried at 35 °C (using both methods) with an airflow of 0.5 m·s−1 for convection (CONV) and with reduced pressure (300 mbar) for the vacuum method (VAC). Physical and chemical properties were measured (color measurement in the L*a*b* system, weight loss, profile of volatile compounds, total phenolic content (TFC), total flavonoid content (TFC), and total antioxidant activity (TAA)). After drying, a reduction in the brightness of the leaf color and the proportion of red color was observed in most replicates (e.g., for peppermint—control sample L* = 43.11, CONV sample L* = 40.21, VAC sample L* = 37.30). Water evaporated by varying degrees depending on the herb species and the drying method as follows:. The TPC of peppermint was 332.44 mg gallic acid equivalent (GAE)/100 g of sample for CONV and 451.38 for VAC; for sweet basil sequentially: 80.59 and 105.63 GAE/100 g; for lemon balm 248.31 and 314.41 GAE/ 100 g. TFC of peppermint was 244.12 mg quercetin/100 g of sample for CONV and 261.92 for VAC; sweet basil sequentially: 76.91 and 83.31 mg quercetin/100 g; lemon balm 186.50 and 203.87 mg quercetin/100 g. The TAA of peppermint was 84.28% for convection drying, 87.49% for vacuum drying, and sweet basil, it was 20.35% and 47.35% sequentially, and for lemon balm, it was 87.67% and 89.69%. The vacuum method was statistically more effective in preserving the polyphenols and flavonoids in the herbs. Different drying methods also affected the volatile compounds recognized in dried herbs using the Electronic Nose.
Journal of Consumer Protection and Food Safety ( IF 2.4 ) Pub Date: 2023-06-11 , DOI:
10.1007/s00217-023-04294-x
Proteinase inhibitor II (T-pinII) has been employed as terminator sequence in 25% of globally approved genetically modified (GM) crops (maize, potato, tobacco). Loop-mediated isothermal amplification (LAMP) is a rapid method for detection of genetically modified organisms (GMOs) that amplifies the targeted region with high specificity and sensitivity under isothermal conditions. Visual and real-time LAMP assays targeting T-pinII terminator sequence were developed for screening of GM crops/events. Specificity and sensitivity of these assays were confirmed using a set of 17 samples including GM events of three GM crops, namely, maize, soybean and cotton along with the non-GM counterpart as respective targets and non-targets. Limit of detection of visual LAMP was established up to 0.01% equivalent to 7 target copies. LAMP assay on the isothermal real-time system was found sensitive enough to detect as low as 7 target copies within 40 min. Stability of visual LAMP was also assessed in terms of shelf life of reagents by storing them for a period from 1 to 15 days at different temperatures. No significant difference was found in the performance of LAMP among the reagents stored at − 20 °C (recommended storage temperature), 4 °C, 25 °C, 30 °C, 37 °C, whereas at 42 °C, the stability was reduced detecting only 1.0% of target up to 4 days only. The LAMP assays herein presented can be effectively utilized for rapid and cost-effective screening for the GM status of a sample for respective GM events, as well as for on-site application.
Journal of Consumer Protection and Food Safety ( IF 2.4 ) Pub Date: 2023-06-10 , DOI:
10.1007/s00217-023-04290-1
Freezing is the most commonly used technology to preserve the quality of fish and extend its shelf-life. The fish subjected to freezing and thawing processes could be sold as unfrozen ones. In this study, the ability of mid-infrared spectroscopy (MIR) to differentiate between fresh Sevruga (Acipenser stellatus) samples (F) kept up to 13 days at 4 °C from: (i) frozen–thawed (2 weeks at − 20 °C), then refrigerated up to 10 days at 4 °C (F-T R), and (ii) refrigerated up to 13 days at 4 °C, then frozen–thawed (2 weeks at − 20 °C) (R F-T) Sevruga samples was investigated. The application of factorial discriminant analysis (FDA) to the concatenated three spectral regions in the MIR (3000–2800 cm−1, 1700–1500 cm−1 and 1500–900 cm−1) allowed to distinguish clearly between samples according to their storage time, regardless of the quality of raw Sevruga samples since correct classification rate amounting to 92.16% was obtained. The electrophoresis analysis indicated that proteins undergo oxidation and degradation during storage impacting their secondary structure. For example, the level of the α-helix for Sevruga samples aged 1 day was 11.93%, 12.13%, and 11.83% for respectively F, F-T R, and R F-T groups that decreased throughout storage attaining on days 10 amounts of 11.90%, 11.70%, and 11.76%, respectively. It could be concluded that MIR spectroscopy could be used as a rapid screening tool to discriminate rapidly between fresh and frozen–thawed Sevruga fish, since 92.16% of correct classification was obtained.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
农林科学4区 | FOOD SCIENCE & TECHNOLOGY 食品科技4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
6.70 | 19 | Not |